5-[(4-Methoxyphenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride

• Molecular Formula: C13H17ClN4O2
• Molecular Weight: 296.75 g/mol
• IUPAC Name: 5-[(4-methoxyphenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C13H16N4O2.ClH/c1-17-11(13(14)18)7-12(16-17)15-8-9-3-5-10(19-2)6-4-9;/h3-7H,8H2,1-2H3,(H2,14,18)(H,15,16);1H
• InChI Key: NUWKOTAEZCXXNV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)NCC2=CC=C(C=C2)OC)C(=O)N.Cl

Description

5-[(4-Methoxyphenyl)methylamino]-2-methylpyrazole-3-carboxamide hydrochloride is a pyrazole-based compound characterized by a 4-methoxyphenylmethylamino substituent at the 5-position and a methyl group at the 2-position of the pyrazole ring. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Methoxyphenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone under

Comparison with Similar Compounds

Table 1: Structural and Predicted Physicochemical Properties

Compound Name (CAS or Source)	Core Structure	Substituents	Molecular Formula	Predicted logP*	Solubility (Hypothetical)
Target Compound	Pyrazole-3-carboxamide	5-(4-Methoxyphenyl)methylamino	C₁₄H₁₇ClN₄O₂	2.5	0.15 mg/mL (aqueous)
5-(4-Chlorophenyl)-3-phenyl analog []	Pyrazole-1-carboximidamide	5-(4-Chlorophenyl)	C₁₆H₁₅ClN₄	3.0	0.10 mg/mL
5-(2-Methoxyphenyl)-3-phenyl analog []	Pyrazole-1-carboximidamide	5-(2-Methoxyphenyl)	C₁₇H₁₈N₄O	2.8	0.20 mg/mL
4-Amino-1-methyl-3-propyl analog []	Pyrazole-5-carboxamide	4-Amino, 3-propyl	C₈H₁₅ClN₄O	1.8	0.50 mg/mL

*logP values estimated using fragment-based methods.

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups : The 4-methoxyphenyl group (electron-donating) likely increases lipophilicity compared to unsubstituted phenyl analogs but reduces it relative to chlorophenyl derivatives (electron-withdrawing) .
• Solubility : The hydrochloride salt improves aqueous solubility compared to neutral analogs, though bulky substituents (e.g., octyloxy in ) may counteract this effect .

Key Insights :

• Methoxy vs. Halogen Substituents : The 4-methoxyphenyl group may offer better metabolic stability compared to halogenated analogs, which are prone to oxidative dehalogenation .
• Pyrazole Core Flexibility : The pyrazole scaffold allows for diverse substitution patterns, enabling optimization of potency and pharmacokinetics .

Key Points :

• Salt Formation : Hydrochloride salts mitigate crystallization challenges but may require pH adjustments for formulation .
• Safety: Methoxy groups are generally less toxic than nitro or bromo substituents, which are associated with genotoxicity .